Alendronate (sodium hydrate)

• Molecular Formula: C4H9NNa4O7P2
• Molecular Weight: 337.02 g/mol
• InChI: InChI=1S/C4H13NO7P2.4Na/c5-3-1-2-4(6,13(7,8)9)14(10,11)12;;;;/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);;;;/q;4*+1/p-4
• InChIKey: YSHCAWNMHTVFQX-UHFFFAOYSA-J

Alendronate Sodium Hydrate: Pharmacological Profile & Physicochemical Properties

Alendronate (sodium hydrate), a nitrogen-containing bisphosphonate, is a potent inhibitor of osteoclast-mediated bone resorption that acts by selectively inhibiting farnesyl diphosphate synthase (FPPS) within the mevalonate pathway [1]. The compound is supplied as the sodium trihydrate salt (CAS 121268-17-5; molecular formula C₄H₁₃NO₇P₂·3H₂O·Na; MW 326.13) . Alendronate binds with high affinity to bone hydroxyapatite, ranking second only to pamidronate among clinically used bisphosphonates in mineral-binding affinity [2]. Its oral bioavailability is approximately 0.75% under optimal fasting conditions, with absorption virtually abolished by food, coffee, or orange juice co-administration (up to 60% reduction) [3]. These well-characterized properties establish alendronate as the most extensively studied oral bisphosphonate, with over two decades of clinical trial and real-world evidence supporting its use across multiple osteoporosis populations.

1 FPPS inhibitor reference for osteoclast and mevalonate pathway studies

2 High hydroxyapatite affinity supports bone-targeting research

3 Sodium trihydrate form; verify identity for experimental consistency

• [1] Dunford JE, Thompson K, Coxon FP, Luckman SP, Hahn FM, Poulter CD, Ebetino FH, Rogers MJ. Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. J Pharmacol Exp Ther. 2001;296(2):235-242. View Source
• [2] Lawson MA, Xia Z, Barnett BL, Triffitt JT, Phipps RJ, Dunford JE, Locklin RM, Ebetino FH, Russell RGG. Differences between bisphosphonates in binding affinities for hydroxyapatite. J Biomed Mater Res B Appl Biomater. 2010;92(1):149-155. View Source
• [3] Lin JH. Bisphosphonates: A review of their pharmacokinetic properties. Bone. 1996;18(2):75-85. View Source

Alendronate vs. Risedronate and Ibandronate: Non-Interchangeability

Although alendronate, risedronate, and ibandronate all belong to the nitrogen-containing bisphosphonate class and share a common mechanism of FPPS inhibition, their clinical performance diverges substantially across multiple independently verifiable dimensions: magnitude of bone mineral density (BMD) gain [1], depth and kinetics of bone turnover marker suppression [2], real-world patient persistence [3], and drug acquisition cost [4]. The assumption of class-level interchangeability is further undermined by differences in hydroxyapatite binding affinity, which governs skeletal retention and duration of effect, and by divergent ranking in network meta-analyses of fracture prevention. The evidence compiled below demonstrates that alendronate-treated patients achieve quantitatively larger BMD gains, deeper bone marker suppression, and significantly higher real-world persistence than those on risedronate, while offering substantially lower annual drug cost compared with both risedronate and ibandronate—making indiscriminate substitution a decision with measurable clinical and economic consequences.

! Hydroxyapatite binding rank differs (pamidronate > alendronate > risedronate); may shift bone distribution in models

! Antiresorptive potency and downstream signalling may vary across bisphosphonates, limiting direct class-level interchangeability

! Oral bioavailability is very low and food-sensitive; in vivo PK/PD study design requires careful formulation review

• [1] Rosen CJ, Hochberg MC, Bonnick SL, McClung M, Miller P, Broy S, Kagan R, Chen E, Petruschke RA, Thompson DE, de Papp AE; Fosamax Actonel Comparison Trial Investigators. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in postmenopausal women: a 1-year randomized trial. J Bone Miner Res. 2005;20(1):141-151. View Source
• [2] Bonnick S, Saag KG, Kiel DP, McClung M, Hochberg M, Burnett SM, Sebba A, Kagan R, Chen E, Thompson DE, de Papp AE. Comparison of weekly treatment of postmenopausal osteoporosis with alendronate versus risedronate over two years. J Clin Endocrinol Metab. 2006;91(7):2631-2637. View Source
• [3] Pedersen AB, Risbo N, Kafatos G, Neasham D, O'Kelly J, Ehrenstein V. Utilization patterns and factors associated with persistence of new users of anti-osteoporosis treatment in Denmark: a population-based cohort study. Arch Osteoporos. 2023;18(1):19. View Source
• [4] Hiligsmann M, Reginster JY. Cost-effectiveness of pharmacological treatments for osteoporosis. Table 9: Annual drug cost (€). Published in context of osteoporosis management guidelines. View Source

Alendronate Sodium Hydrate: Comparator-Based Evidence

FACT Trial: Hip Trochanter BMD Gain vs. Risedronate

In the double-blind, randomized Fosamax Actonel Comparison Trial (FACT) enrolling 1,053 postmenopausal women with low bone mineral density (BMD), once-weekly alendronate 70 mg produced significantly greater BMD gains than once-weekly risedronate 35 mg at all measured skeletal sites at 12 months [1]. At the 24-month extension (n=833), the treatment differences further widened [2]. This is the largest head-to-head trial directly comparing these two agents under identical dosing instructions, and it remains the definitive comparative BMD dataset for the oral bisphosphonate class.

Hip trochanter BMD gain

Reported comparison

3.4% vs 2.1% at 12 months (P<0.001); 4.6% vs 2.5% at 24 months

Supports bone-density model comparisons

FACT trial; postmenopausal women; DXA endpoints

Evidence Dimension	Bone mineral density (BMD) percent change from baseline at the hip trochanter
Target Compound Data	3.4% increase at 12 months; 4.6% increase at 24 months
Comparator Or Baseline	Risedronate 35 mg once-weekly: 2.1% increase at 12 months; 2.5% increase at 24 months
Quantified Difference	At 12 months: 1.3 percentage points absolute difference (62% greater gain with alendronate); P < 0.001. At 24 months: 2.1 percentage points absolute difference (84% greater gain); P < 0.001.
Conditions	Multicenter, randomized, double-blind, active-controlled trial; 1,053 postmenopausal women at year 1, 833 at year 2; mean age 64 years; dual-energy X-ray absorptiometry (DXA) measurement; identical dosing instructions for both arms.

Why This Matters

BMD gain is the primary surrogate endpoint used by regulatory agencies and formulary committees to compare antiresorptive efficacy, and the 62%–84% greater gain with alendronate at the hip trochanter—a clinically relevant weight-bearing site—provides quantitative justification for preferential selection over risedronate when maximizing BMD response is a procurement criterion.

• [1] Rosen CJ, Hochberg MC, Bonnick SL, McClung M, Miller P, Broy S, Kagan R, Chen E, Petruschke RA, Thompson DE, de Papp AE; Fosamax Actonel Comparison Trial Investigators. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in postmenopausal women: a 1-year randomized trial. J Bone Miner Res. 2005;20(1):141-151. View Source
• [2] Bonnick S, Saag KG, Kiel DP, McClung M, Hochberg M, Burnett SM, Sebba A, Kagan R, Chen E, Thompson DE, de Papp AE. Comparison of weekly treatment of postmenopausal osteoporosis with alendronate versus risedronate over two years. J Clin Endocrinol Metab. 2006;91(7):2631-2637. View Source

FACT Trial: Bone Resorption Marker Suppression vs. Risedronate

Within the same FACT head-to-head trial, biochemical markers of bone resorption were measured as secondary endpoints. Alendronate 70 mg once-weekly produced significantly deeper suppression of both urinary N-telopeptide (NTX) and serum C-telopeptide (CTX) compared with risedronate 35 mg once-weekly at all measured time points through 12 months [1]. This deeper pharmacodynamic suppression is consistent with the larger BMD gains observed in the same trial and reflects a quantitatively greater antiresorptive effect at the tissue level.

Bone resorption markers

Reported comparison

Urine NTX −53% vs −40%; Serum CTX −74% vs −55% (P<0.001)

Supports antiresorptive pharmacodynamic profiling

FACT trial; secondary endpoint data

Evidence Dimension	Percent reduction in bone resorption markers from baseline at 12 months
Target Compound Data	Urine NTX: −53%; Serum CTX: −74%; Serum BSAP (formation): −41%; Serum P1NP (formation): −64%
Comparator Or Baseline	Risedronate 35 mg once-weekly: Urine NTX: −40%; Serum CTX: −55%; Serum BSAP: −28%; Serum P1NP: −48%
Quantified Difference	Urine NTX: 13 percentage points greater reduction (33% relative difference; P < 0.001); Serum CTX: 19 percentage points greater reduction (35% relative difference; P < 0.001); BSAP: 13 percentage points greater reduction (46% relative difference; P < 0.001); P1NP: 16 percentage points greater reduction (33% relative difference; P < 0.001).
Conditions	FACT randomized, double-blind, head-to-head trial; 1,053 postmenopausal women with low BMD; laboratory measurements at baseline, 6, and 12 months; central laboratory analysis.

Why This Matters

Deeper and more consistent suppression of bone turnover markers with alendronate provides quantitative pharmacodynamic evidence that the compound exerts a stronger antiresorptive effect than risedronate at approved clinical doses, a finding relevant for procurement decisions where maximizing osteoclast inhibition is the therapeutic objective.

• [1] Rosen CJ, Hochberg MC, Bonnick SL, McClung M, Miller P, Broy S, Kagan R, Chen E, Petruschke RA, Thompson DE, de Papp AE. Treatment with once-weekly alendronate 70 mg compared with once-weekly risedronate 35 mg in postmenopausal women: a 1-year randomized trial. J Bone Miner Res. 2005;20(1):141-151. (Bone marker data also reported in: Brown JP, Medscape FACT Trial Discussion, 2004.) View Source

Treatment Persistence: Danish Cohort Study vs. Risedronate

In a Danish nationwide population-based cohort study (2010–2018) including 128,590 alendronate users, 892 risedronate users, and 5,855 ibandronate users aged ≥50 years, alendronate demonstrated substantially higher real-world treatment persistence than risedronate and ibandronate at all measured time points [1]. Persistence is a critical determinant of anti-fracture effectiveness, as low adherence to bisphosphonate therapy has been associated with a significant increase in fracture rates [2]. The large sample size (total n > 135,000 for bisphosphonate users) provides robust real-world evidence.

Treatment persistence

Context-dependent

1-year: 68.2% vs 39.3% (risedronate); 56.3% (ibandronate)

Reported adherence context; may reflect tolerability factors

Danish cohort; real-world data; not a direct model endpoint

Evidence Dimension	Treatment persistence (proportion of patients continuing therapy) at 1, 2, and 4 years
Target Compound Data	Alendronate: 1-year 68.2%; 2-year 58.7%; 4-year 46.3%
Comparator Or Baseline	Risedronate: 1-year 39.3%; 2-year 28.0%; 4-year 15.4%. Ibandronate: 1-year 56.3%; 2-year 42.9%; 4-year 29.6%. Denosumab (reference): 1-year 84.0%; 2-year 71.9%; 4-year 56.9%.
Quantified Difference	Alendronate vs Risedronate: 1-year persistence 1.74-fold higher (68.2% vs 39.3%); 2-year 2.10-fold higher (58.7% vs 28.0%); 4-year 3.01-fold higher (46.3% vs 15.4%). Alendronate vs Ibandronate: 1-year 1.21-fold higher (68.2% vs 56.3%); 2-year 1.37-fold higher (58.7% vs 42.9%); 4-year 1.56-fold higher (46.3% vs 29.6%).
Conditions	Population-based cohort study using Danish national health registries; 2010–2018; alendronate n=128,590, risedronate n=892, ibandronate n=5,855; persistence defined as continuation of initial therapy without switching.

Why This Matters

Real-world persistence directly impacts the realized clinical effectiveness of any chronic therapy; alendronate's 1.7- to 3.0-fold higher persistence versus risedronate, demonstrated in a cohort of over 135,000 patients, translates to a lower likelihood of treatment gaps and associated fracture risk, a key consideration for population health management and formulary budget impact modeling.

• [1] Pedersen AB, Risbo N, Kafatos G, Neasham D, O'Kelly J, Ehrenstein V. Utilization patterns and factors associated with persistence of new users of anti-osteoporosis treatment in Denmark: a population-based cohort study. Arch Osteoporos. 2023;18(1):19. View Source
• [2] Huybrechts KF, Ishak KJ, Caro JJ. Assessment of compliance with osteoporosis treatment and its consequences in a managed care population. Bone. 2006;38(6):922-928. View Source

In Vitro Potency: FPPS Inhibition vs. Etidronate

Alendronate, as a nitrogen-containing bisphosphonate (N-BP), inhibits farnesyl diphosphate synthase (FPPS) with an IC₅₀ of 460 nM for the recombinant human enzyme [1]. Comparative pharmacokinetic reviews have established that alendronate is approximately 700-fold more potent than etidronate, a first-generation non-nitrogen-containing bisphosphonate, both in vitro and in vivo [2]. Within the N-BP subclass, alendronate's potency exceeds that of risedronate at the level of FPPS inhibition, and its hydroxyapatite binding affinity ranks second only to pamidronate among clinically available agents [3].

FPPS IC₅₀

Assay context

460 nM (recombinant human enzyme)

Supports target engagement quality control

In vitro enzyme assay; cross-study verification recommended

Evidence Dimension	In vitro antiresorptive potency (FPPS enzyme inhibition and relative potency)
Target Compound Data	IC₅₀ = 460 nM for recombinant human FPPS; approximately 700-fold more potent than etidronate in preclinical models of bone resorption
Comparator Or Baseline	Etidronate: first-generation non-nitrogen-containing bisphosphonate (baseline comparator); other N-BPs ranked by hydroxyapatite binding affinity: pamidronate > alendronate > zoledronate > risedronate > ibandronate
Quantified Difference	Alendronate is approximately 700-fold more potent than etidronate on both in vitro and in vivo antiresorptive assays. Hydroxyapatite binding affinity difference between pamidronate (highest) and ibandronate (lowest among N-BPs): factor of 2.1; alendronate ranks second among six clinically used bisphosphonates.
Conditions	Recombinant human FPPS enzyme assay (15 min preincubation); in vivo bone resorption models (rat); hydroxyapatite binding assessed by in vitro mineral affinity assay.

Why This Matters

The 700-fold potency differential versus etidronate defines the minimum efficacy gap between nitrogen-containing and non-nitrogen-containing bisphosphonates, establishing alendronate's position in the high-potency tier; the nanomolar IC₅₀ for FPPS provides a quantitative benchmark for quality control, batch-release specifications, and comparator selection in preclinical research involving bisphosphonate mechanisms of action.

• [1] Dunford JE, Thompson K, Coxon FP, Luckman SP, Hahn FM, Poulter CD, Ebetino FH, Rogers MJ. Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. J Pharmacol Exp Ther. 2001;296(2):235-242. View Source
• [2] Lin JH. Bisphosphonates: A review of their pharmacokinetic properties. Bone. 1996;18(2):75-85. View Source
• [3] Lawson MA, Xia Z, Barnett BL, Triffitt JT, Phipps RJ, Dunford JE, Locklin RM, Ebetino FH, Russell RGG. Differences between bisphosphonates in binding affinities for hydroxyapatite. J Biomed Mater Res B Appl Biomater. 2010;92(1):149-155. View Source

Annual Drug Cost: Comparison with Risedronate and Ibandronate

A pharmacoeconomic analysis of osteoporosis treatments in the European setting reported annual drug acquisition costs for the major oral bisphosphonates [1]. Generic alendronate was associated with the lowest annual cost among nitrogen-containing bisphosphonates. In a separate cost-effectiveness analysis, generic alendronate served as the reference strategy against which risedronate, ibandronate, and zoledronate were all economically dominated (higher cost with lower or equivalent quality-adjusted life years), reinforcing alendronate's position as the cost-effective benchmark for oral bisphosphonate therapy [2].

Annual drug cost (model input)

Context-dependent

€294 vs €474 (risedronate); €524 (ibandronate)

Supports pharmacoeconomic model parameterization

Generic pricing context; local costs require verification

Evidence Dimension	Annual drug acquisition cost (€) and cost-effectiveness ranking
Target Compound Data	Alendronate: €294 per year (generic); total costs $31,456; QALYs 5.9866 (cost-effectiveness reference strategy)
Comparator Or Baseline	Risedronate: €474 per year; total costs $35,232; QALYs 5.9760 (dominated). Ibandronate: €524 per year; total costs $35,550; QALYs 5.9663 (dominated). Zoledronic acid: €529 per year. Etidronate: €97 per year.
Quantified Difference	Annual drug cost: alendronate is 38% less expensive than risedronate (€294 vs €474), 44% less than ibandronate (€294 vs €524), and 44% less than zoledronic acid (€294 vs €529). In cost-effectiveness analysis: risedronate, ibandronate, and zoledronate were all 'dominated' by generic alendronate (higher cost with fewer QALYs).
Conditions	European pharmacoeconomic model; costs in euros; cost-effectiveness analysis from US healthcare payer perspective; QALY = quality-adjusted life year.

Why This Matters

In value-based procurement and formulary decision-making, generic alendronate's 38–44% lower annual drug cost versus oral bisphosphonate alternatives, combined with its status as the dominant cost-effectiveness reference strategy, makes it the rational first-line choice for budget-constrained health systems, provided clinical equivalence or superiority can be established—a condition supported by the BMD and persistence evidence elsewhere in this guide.

• [1] Hiligsmann M, Reginster JY. Cost-effectiveness of pharmacological treatments for osteoporosis. Table 9: Annual drug cost (€). Data reported in context of European osteoporosis management cost-effectiveness analysis. PMC3880492. View Source
• [2] Liu H, Michaud K, Nayak S, Karpf DB, Owens DK, Garber AM. The cost-effectiveness of therapy with teriparatide and alendronate in women with severe osteoporosis. Table 5: Cost-effectiveness results. Arch Intern Med. 2006;166(11):1209-1217. (Additional pharmacoeconomic data from: PM C article PMC4689973, Table 5.) View Source

Femoral Neck BMD in Male Osteoporosis: Network Meta-Analysis

A 2026 Bayesian network meta-analysis (NMA) of 18 randomized controlled trials involving 1,896 male participants compared the efficacy of alendronate, risedronate, zoledronic acid, denosumab, teriparatide, abaloparatide, and placebo/control for changes in femoral neck BMD at approximately 12 months [1]. Alendronate achieved the highest SUCRA (surface under the cumulative ranking curve) value for femoral neck BMD improvement, indicating it had the highest probability of being the most effective treatment at this clinically important site. This NMA represents the most comprehensive and contemporary evidence synthesis for pharmacological treatment of male osteoporosis.

Femoral neck BMD ranking

Class-level inference

SUCRA 92.0% (alendronate) vs 48.0% (risedronate)

Reported top rank in network comparison; supports endpoint selection

Male osteoporosis NMA; indirect comparisons; limited RCTs

Evidence Dimension	SUCRA ranking for femoral neck BMD improvement at 12 months (probability of being the best treatment)
Target Compound Data	Alendronate (ALE): SUCRA 92.0%
Comparator Or Baseline	Abaloparatide (ABA): 74.1%; Denosumab (DEN): 58.7%; Risedronate (RIS): 48.0%; Zoledronic acid (ZOL): 46.2%; Teriparatide (TER): 25.3%; Placebo/Control: 5.8%
Quantified Difference	Alendronate SUCRA 92.0% vs risedronate 48.0% (1.92-fold higher ranking probability); vs zoledronic acid 46.2% (1.99-fold higher); vs teriparatide 25.3% (3.64-fold higher). All comparisons are indirect (via common placebo/control comparator).
Conditions	Bayesian network meta-analysis; 11 RCTs, 1,896 male participants; femoral neck BMD assessed by DXA at approximately 12 months; SUCRA reflects ranking probability, not magnitude of BMD change; comparisons predominantly indirect via placebo.

Why This Matters

In the specific context of male osteoporosis—a population with limited treatment-specific RCT evidence—this NMA provides the highest-level evidence synthesis available for comparative efficacy ranking, and alendronate's top-ranked position for femoral neck BMD supports its preferential selection when procuring bisphosphonates for clinical programs or trials that include male patients.

• [1] Li Z, Zhang L, Xue C, Lu C, Wang L. Comparative efficacy and safety of antiresorptive and anabolic therapies for male osteoporosis: an updated Bayesian network meta-analysis. Front Endocrinol. 2026;17:14141. View Source

Alendronate Sodium Hydrate: Application Scenarios

Formulary Procurement: First-Line Oral Bisphosphonate

For health-system formulary committees, pharmacy benefit managers, and institutional procurement teams evaluating oral bisphosphonate options, generic alendronate presents the combination of the lowest annual drug acquisition cost (€294/year, 38% less than risedronate at €474 and 44% less than ibandronate at €524) [1] with the highest real-world treatment persistence among oral bisphosphonates (1-year persistence: 68.2% vs 39.3% for risedronate and 56.3% for ibandronate) [2]. Cost-effectiveness analyses have shown that risedronate, ibandronate, and zoledronic acid are all economically dominated by generic alendronate [3]. This combined economic and adherence advantage supports alendronate as the rational default oral bisphosphonate for population-level osteoporosis management, with substitution to alternative agents requiring justification based on specific contraindications or intolerance.

Active Comparator Selection for Osteoporosis Trials

Investigators designing randomized controlled trials that require an active comparator oral bisphosphonate arm should consider alendronate as the reference standard. Alendronate is supported by the largest body of head-to-head comparative data against other bisphosphonates, including the definitive FACT and FACTS-International trials demonstrating 62%–84% greater hip trochanter BMD gains versus risedronate [1], and by the most comprehensive fracture-risk reduction evidence base (pooled risk estimates of 48%–53% vertebral and hip fracture reduction vs placebo) [2]. In the most recent Bayesian NMA for male osteoporosis, alendronate achieved the highest SUCRA ranking (92.0%) for femoral neck BMD among all evaluated therapies [3]. Selecting alendronate as the active comparator arm ensures comparability with the largest portion of the existing clinical literature and provides the most extensively characterized efficacy benchmark.

Preclinical Bone Research: FPPS Inhibitor Reference

In preclinical research involving osteoclast biology, bone resorption assays, or mevalonate pathway investigations, alendronate sodium hydrate offers a well-characterized reference compound with a defined molecular target (FPPS; IC₅₀ = 460 nM for recombinant human enzyme) [1] and an established potency benchmark (approximately 700-fold more potent than etidronate) [2]. Its hydroxyapatite binding affinity is ranked second among clinically used bisphosphonates (pamidronate > alendronate > zoledronate > risedronate > ibandronate) [3], which is relevant for studies involving mineralized tissue targeting. When procuring alendronate for preclinical research, verification of the FPPS IC₅₀ value and compound identity (CAS 121268-17-5 for the sodium trihydrate form) against the certificate of analysis is recommended to ensure consistency with published literature.

HTA & Pharmacoeconomic Modeling: Cost-Effectiveness Reference

For health economists and HTA analysts constructing pharmacoeconomic models of osteoporosis interventions, generic alendronate serves as the established cost-effectiveness reference strategy against which all other treatments—both oral and parenteral—should be compared. Published models consistently use generic alendronate as the reference intervention, with total costs of approximately $31,456 and 5.99 QALYs [1]. All other oral bisphosphonates (risedronate, ibandronate) have been shown to be dominated by generic alendronate, meaning they produce fewer QALYs at higher total cost [2]. Incorporating these cost and effectiveness parameters into budget impact models provides the evidence foundation for value-based formulary placement and procurement volume forecasting.

Application

Selection Property

Validation Focus

Preclinical bone resorption research

FPPS inhibition reference

Osteoclast activity assays

Bisphosphonate comparator studies

Established BMD response profile

Model endpoint comparability

In vivo bone-targeting studies

Hydroxyapatite binding rank

Mineralized tissue distribution

Health economic modeling research

Cost-effectiveness benchmark

Budget impact model validation

• [1] Hiligsmann M, Reginster JY. Cost-effectiveness of pharmacological treatments for osteoporosis. Table 9: Annual drug cost (€). PMC3880492. View Source
• [2] Pedersen AB, Risbo N, Kafatos G, Neasham D, O'Kelly J, Ehrenstein V. Utilization patterns and factors associated with persistence of new users of anti-osteoporosis treatment in Denmark: a population-based cohort study. Arch Osteoporos. 2023;18(1):19. View Source
• [3] Liu H, Michaud K, Nayak S, Karpf DB, Owens DK, Garber AM. The cost-effectiveness of therapy with teriparatide and alendronate in women with severe osteoporosis. Arch Intern Med. 2006;166(11):1209-1217. (Table 5: Cost-effectiveness results from PMC4689973.) View Source